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Compound of Interest

Compound Name: 2-Chloropropan-1-ol

Cat. No.: B1217905 Get Quote

Essential Safety and Handling Guide: 2-
Chloropropan-1-ol
This document provides immediate, procedural guidance for the safe handling and disposal of

2-Chloropropan-1-ol, tailored for researchers, scientists, and drug development professionals.

Adherence to these protocols is critical for ensuring personal safety and environmental

compliance.

Hazard Assessment
2-Chloropropan-1-ol is a hazardous chemical that requires careful handling. It is classified as

a flammable liquid and is toxic upon exposure.[1] Key hazards include:

Toxicity: Harmful or toxic if swallowed, inhaled, or in contact with skin.[1][2]

Irritation: Causes serious eye irritation and may cause skin and respiratory irritation.[2][3]

Flammability: Flammable liquid and vapor.[1] Keep away from heat, sparks, open flames,

and hot surfaces.[4]

Due to these hazards, all handling must be conducted within a certified chemical fume hood to

minimize inhalation exposure, and appropriate personal protective equipment (PPE) must be

worn at all times.[5]
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Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is paramount. The following table summarizes the minimum

required equipment for handling 2-Chloropropan-1-ol.

Protection Type Specific Recommendation Key Considerations

Eye & Face

Splash-proof chemical safety

goggles.[3][6] Use a full-face

shield in addition to goggles

when there is a significant risk

of splashing.[7]

Eye protection must comply

with ANSI Z87.1 standards.[7]

Contact lenses should not be

worn as they can concentrate

irritants.[8]

Hand

Chemical-resistant gloves.

Replace immediately if direct

contact, tearing, or puncture

occurs.[3][9]

No specific glove material is

universally recommended;

consult the manufacturer's

chemical resistance data. For

chlorinated alcohols, neoprene

or nitrile gloves are often

suggested for splash

protection.[7] Always inspect

gloves for damage before use.

[10]

Respiratory

For weighing or diluting the

neat chemical, or when vapors

may be generated, a NIOSH-

approved half-face respirator

with an organic vapor/acid gas

cartridge is required.[3][6][9]

All work should ideally be

performed in a chemical fume

hood to minimize the need for

respiratory protection.

Respirator use requires a

formal fit-testing and training

program.

Body

A flame-resistant lab coat is

mandatory.[7] For larger

quantities or significant splash

risk, use an impervious

chemical-resistant apron over

the lab coat.

Lab coats should be kept clean

and should not be worn

outside of the laboratory area.

[7] Shoes that fully cover the

foot are required; open-toed

shoes are prohibited.[7]
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Occupational Exposure Limits
No specific Occupational Safety and Health Administration (OSHA) Permissible Exposure Limit

(PEL) or National Institute for Occupational Safety and Health (NIOSH) Recommended

Exposure Limit (REL) was identified for 2-Chloropropan-1-ol in the search results. However,

limits for structurally similar chemicals highlight the need for caution.

Substance Agency
Exposure Limit (8-

hour TWA)

Short-Term Limit

(STEL)

1,2-Dichloropropane OSHA 75 ppm -

1,2-Dichloropropane ACGIH 75 ppm 110 ppm

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit. Data is provided for a

related compound to illustrate potential hazard levels and is not a direct exposure limit for 2-
Chloropropan-1-ol.[11]

Procedural Workflow for PPE Selection
The following workflow provides a logical guide for selecting the appropriate level of PPE

based on the specifics of the handling task.
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Legend

Task/Decision PPE Action Hazard Warning Task: Handling 2-Chloropropan-1-ol

Work in Fume Hood?

Minimum PPE:
- Lab Coat

- Safety Goggles
- Chemical-Resistant Gloves

Yes

STOP!
Work MUST be done

in a certified
chemical fume hood.

No

Risk of Splash or
Handling >50 mL?

Add:
- Full Face Shield
- Chemical Apron

Yes

Weighing Neat Chemical or
Aerosol Generation Possible?

Add:
NIOSH-Approved Respirator

(Organic Vapor/Acid Gas Cartridge)

Yes
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Legend

Action Step Waste Stream Alert/Emergency Incident or Waste Generation

Spill or Routine Disposal?

Small Spill (<100mL)
or Large Spill?

Spill

1. Identify waste as
'Halogenated Organic'.

Routine Disposal

1. Ensure PPE is worn.
Contain with absorbent

(vermiculite, sand).

Small

1. Evacuate immediate area.

Large

2. Collect with non-sparking
tools into a sealed container.

3. Label as 'Halogenated Waste'
and decontaminate area.

Final Disposal via
Institutional Hazardous

Waste Program

2. Alert colleagues and
contact EHS/Emergency Response.

3. Prevent entry into drains.

2. Transfer to designated,
leak-proof, labeled container.

3. Keep container sealed.
Store in secondary containment.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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